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Compound of Interest

Compound Name:
1-(4-bromophenyl)pyridin-2(1H)-

one

Cat. No.: B2370947 Get Quote

Essential Safety and Handling Guide for 1-(4-
bromophenyl)pyridin-2(1H)-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, use, and disposal

of 1-(4-bromophenyl)pyridin-2(1H)-one (CAS No. 1845694-31-6). The following procedures

are based on the known hazard classifications and general laboratory safety principles. A

complete Safety Data Sheet (SDS) was not available at the time of writing; therefore, a

conservative approach to personal protection and handling is recommended.

Hazard Identification and Classification
The primary known hazard associated with 1-(4-bromophenyl)pyridin-2(1H)-one is that it is

harmful if swallowed. It is assigned the GHS07 pictogram, which indicates potential for a range

of health hazards.[1][2][3]
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Hazard
Classification

Code Pictogram Signal Word

Acute Toxicity (Oral) H302
GHS07 (Exclamation

Mark)
Warning

Potential Hazards - - -

Skin Irritation -
GHS07 (Exclamation

Mark)
Warning

Eye Irritation -
GHS07 (Exclamation

Mark)
Warning

Respiratory Tract

Irritation
-

GHS07 (Exclamation

Mark)
Warning

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to minimize exposure

when handling this compound.[4][5][6][7]
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Protection Type Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[6]

Protects against splashes and

airborne particles of the solid

compound. A face shield offers

broader protection for the

entire face.[6]

Hand Protection Nitrile gloves.

Provides a barrier against skin

contact. It is recommended to

double-glove for added

protection. Regularly inspect

gloves for any signs of

degradation or puncture.

Body Protection
A fully buttoned laboratory

coat.

Protects skin and personal

clothing from contamination.[8]

Respiratory Protection

A NIOSH-approved respirator

with a particulate filter (e.g.,

N95) or use in a certified

chemical fume hood.[7][9]

Since this is a solid compound,

there is a risk of inhaling

airborne particles, especially

when weighing or transferring

the material.[10]

Operational and Disposal Plans
Experimental Protocol: Safe Handling and Weighing

Preparation: Before handling the compound, ensure that the designated workspace

(preferably a chemical fume hood) is clean and uncluttered.[11] Assemble all necessary

equipment, including a calibrated analytical balance, weighing paper or boat, spatula, and

appropriate waste containers.

Donning PPE: Put on all required personal protective equipment as outlined in the table

above.

Weighing:
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Perform all weighing operations within a chemical fume hood to contain any airborne

particles.[10]

Use a spatula to carefully transfer the desired amount of 1-(4-bromophenyl)pyridin-
2(1H)-one from its storage container to a tared weighing boat.

Avoid any sudden movements that could generate dust.

Close the primary container tightly immediately after use.

Transfer: Carefully transfer the weighed compound to the reaction vessel. If dissolving the

compound, add the solvent to the vessel containing the solid.

Post-Handling:

Clean the spatula and any other contaminated reusable equipment thoroughly.

Dispose of the weighing boat and any other contaminated disposable materials in the

designated solid hazardous waste container.

Wipe down the work surface with an appropriate solvent and cleaning agent.

Properly remove and dispose of gloves.

Wash hands thoroughly with soap and water.

Storage Plan
Store 1-(4-bromophenyl)pyridin-2(1H)-one in a tightly sealed container in a cool, dry, and

well-ventilated area.

Keep it away from incompatible materials such as strong oxidizing agents.

The storage area should be clearly labeled, and access should be restricted to authorized

personnel.

Spill and Emergency Plan
Minor Spills:
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Alert personnel in the immediate area.

Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising

dust.

Carefully sweep the absorbed material into a designated hazardous waste container.

Clean the spill area with a suitable solvent and then with soap and water.

Dispose of all cleanup materials as hazardous waste.

Major Spills:

Evacuate the laboratory immediately and alert others.

Contact the institution's emergency response team.

Prevent entry to the affected area.

First Aid:

If Swallowed: Rinse mouth. Call a poison control center or doctor immediately for

treatment advice.

If on Skin: Remove contaminated clothing and rinse the affected area with plenty of water

for at least 15 minutes.

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek medical attention.

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.

Disposal Plan
All waste materials containing 1-(4-bromophenyl)pyridin-2(1H)-one must be treated as

hazardous waste and disposed of in accordance with local, state, and federal regulations.[12]

[13][14]
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Solid Waste:

Collect any unused compound, contaminated disposable PPE (gloves, weighing boats,

etc.), and spill cleanup materials in a clearly labeled, sealed, and compatible hazardous

waste container.

Liquid Waste:

Collect any solutions containing the compound in a labeled, sealed, and compatible

hazardous waste container for liquid organic waste. As this is a brominated organic

compound, it may require segregation from other waste streams.[15]

Container Disposal:

Empty containers should be rinsed three times with a suitable solvent. The rinsate should

be collected as hazardous liquid waste. The empty and rinsed container can then be

disposed of according to institutional guidelines.

Waste Pickup:

Arrange for a licensed hazardous waste disposal service to collect the waste containers.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 1-(4-bromophenyl)pyridin-2(1H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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